![molecular formula C19H19N3O2S2 B2739278 N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide CAS No. 2034369-23-6](/img/structure/B2739278.png)
N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several functional groups including a thiophene ring, a pyrazine ring, and a sulfonamide group. Thiophene is a five-membered ring with one sulfur atom, and pyrazine is a six-membered ring with two nitrogen atoms . Sulfonamides are a group of compounds containing a sulfur atom bonded to two oxygen atoms and one nitrogen atom.
Synthesis Analysis
While the specific synthesis pathway for this compound is not available, thiophene derivatives are typically synthesized through heterocyclization of various substrates . Pyrazine derivatives can be synthesized through condensation reactions .Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The thiophene and pyrazine rings likely contribute to the compound’s aromaticity, which can affect its chemical reactivity .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the functional groups it contains. For example, the sulfonamide group might participate in acid-base reactions, while the thiophene and pyrazine rings might undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings might increase its molecular weight and complexity .Scientific Research Applications
Antitumor Agents
Research has led to the synthesis and biological evaluation of novel derivatives carrying pharmacophores relevant to potential antitumor activities. Compounds with sulfonylthioureido groups have shown promising in-vitro antitumor activity in various assays. Specifically, certain derivatives have exhibited selective cytotoxicity to cancer cells without inhibiting normal cell lines, indicating their potential as therapeutic agents against cancer (Al-Saadi, Rostom, & Faidallah, 2008).
Antibacterial Agents
The development of new heterocyclic compounds containing a sulfonamido moiety has been pursued with the aim of discovering potent antibacterial agents. These efforts have led to the synthesis of compounds demonstrating high antibacterial activities, contributing to the search for new treatments against bacterial infections (Azab, Youssef, & El‐Bordany, 2013).
Thromboxane Receptor Antagonists
Studies have also explored the synthesis of derivatives acting as thromboxane A2 receptor antagonists. These compounds are characterized by their potent and long-lasting inhibition of thromboxane receptor signaling, suggesting their utility in developing antithromboxane therapies (Wang et al., 2014).
COX-2 Inhibitors
Research on sulfonamide-containing 1,5-diarylpyrazole derivatives has identified potent and selective inhibitors of cyclooxygenase-2 (COX-2). This work has highlighted the importance of structural optimization for achieving desirable pharmacokinetic profiles, leading to the development of compounds like celecoxib, which are effective in treating conditions like rheumatoid arthritis and osteoarthritis (Penning et al., 1997).
Mechanism of Action
Safety and Hazards
The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it.
Future Directions
properties
IUPAC Name |
N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O2S2/c23-26(24,17-6-5-14-3-1-2-4-15(14)11-17)22-12-18-19(21-9-8-20-18)16-7-10-25-13-16/h5-11,13,22H,1-4,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNONGXASENRBFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)NCC3=NC=CN=C3C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.